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Compound of Interest

Compound Name: Lirafugratinib Hydrochloride

Cat. No.: B15574548

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like Lirafugratinib Hydrochloride is a critical component of
laboratory safety and environmental responsibility. Adherence to established protocols for
handling and disposing of this potent antineoplastic agent is essential to minimize exposure
risks and ensure regulatory compliance. This guide provides a comprehensive, step-by-step
approach to the safe disposal of Lirafugratinib Hydrochloride and associated materials in a
laboratory setting.

Lirafugratinib Hydrochloride is an orally active, irreversible, and highly selective FGFR2
inhibitor.[1][2] As with many potent, targeted therapies, it is classified as a hazardous drug. The
Safety Data Sheet (SDS) for Lirafugratinib Hydrochloride indicates it is harmful if swallowed
and causes skin and serious eye irritation.[3] Therefore, it must be handled and disposed of
with stringent safety measures in place.

Regulatory Framework

The disposal of pharmaceutical waste, particularly hazardous drugs like Lirafugratinib
Hydrochloride, is governed by multiple regulatory bodies in the United States, including the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA) and the Occupational Safety and Health Administration (OSHA).[4][5][6] Many states
have their own, often more stringent, regulations.[4] A key federal regulation, Subpart P of the
RCRA, specifically addresses the management of hazardous waste pharmaceuticals by
healthcare facilities and prohibits their disposal down the drain.[5][7]
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Personal Protective Equipment (PPE)

Before beginning any procedure that involves handling Lirafugratinib Hydrochloride,
including disposal, appropriate PPE must be worn to prevent skin and eye contact, and

inhalation.
PPE Component Specification Rationale
Provides maximum protection
Gloves Double chemotherapy gloves ) ) )
against chemical permeation.
G Disposable, lint-free, solid-front  Protects street clothes and
own
gown with back closure skin from contamination.
) Safety goggles with side- Prevents splashes to the eyes.
Eye Protection ,
shields [3]

Required when handling the
Respiratory NIOSH-approved respirator powder outside of a

containment device.

This data is synthesized from general safe handling practices for hazardous drugs and the
Lirafugratinib Hydrochloride SDS.[3][8][9]

Disposal Procedures for Lirafugratinib
Hydrochloride

The following step-by-step protocols are based on best practices for the disposal of hazardous
antineoplastic agents.

Disposal of Unused or Expired Lirafugratinib
Hydrochloride (Bulk Powder)

Bulk quantities of the compound must be disposed of as hazardous chemical waste.

Experimental Protocol:
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o Container Labeling: Obtain a designated hazardous waste container from your institution's
Environmental Health & Safety (EH&S) department. This is often a black RCRA container.[8]
Label it clearly with "Hazardous Waste - Lirafugratinib Hydrochloride" and the date.

o Packaging: Ensure the primary container holding the Lirafugratinib Hydrochloride is
securely sealed. Place this container into the labeled hazardous waste container.

o Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) that is
secure and clearly marked.

o Pickup Request: Once the container is full or ready for disposal, submit a hazardous waste
pickup request to your institution's EH&S department.[8] Do not mix with other chemical
waste streams.[8]

Disposal of Contaminated Labware and Materials

Items that have come into contact with Lirafugratinib Hydrochloride, such as vials, pipette
tips, and absorbent pads, are considered "trace" contaminated waste.

Experimental Protocol:

e Segregation: At the point of use, immediately segregate all trace-contaminated disposable
items.

o Waste Container: Place these items into a designated "Trace Chemotherapy Waste"
container. This is often a yellow sharps container or a container lined with a yellow bag.[8]

o Sharps: Needles and syringes that have contained the drug must be disposed of in a
designated sharps container for chemotherapy waste.[8] If a syringe contains residual drug
(more than a trace amount), it must be disposed of as bulk hazardous waste.[8]

» Final Disposal: Once full, the trace waste container should be sealed and placed in a
biohazard waste box for disposal through a regulated medical waste incinerator.[3][9]

Decontamination of Surfaces and Reusable Equipment

Surfaces and non-disposable equipment must be decontaminated after use.
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Experimental Protocol:

« Initial Decontamination: The Safety Data Sheet for Lirafugratinib Hydrochloride
recommends decontaminating surfaces and equipment by scrubbing with alcohol.[3]

o Two-Step Cleaning: For best practice, a two-step process is often recommended for
deactivating and cleaning areas contaminated with hazardous drugs. This typically involves a
deactivating agent followed by a cleaning agent like sterile water. Consult your institution's
EH&S for approved agents.

o Waste from Cleaning: All disposable materials used for decontamination (e.g., wipes, pads)
must be disposed of as trace chemotherapy waste.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and proper disposal pathways
for Lirafugratinib Hydrochloride and associated waste.
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Caption: Disposal workflow for Lirafugratinib Hydrochloride.

In conclusion, a robust safety culture and strict adherence to disposal protocols are paramount
when working with potent compounds like Lirafugratinib Hydrochloride. Always consult your
institution's specific guidelines and the manufacturer's most recent Safety Data Sheet. By
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following these procedures, laboratories can ensure the safety of their personnel and protect
the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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